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Compound of Interest

Compound Name: Diethyl dodecanedioate

Cat. No.: B016437 Get Quote

An In-depth Technical Guide to Diethyl Dodecanedioate

Introduction
Diethyl dodecanedioate, also known as diethyl 1,12-dodecanedioate, is the diethyl ester of

dodecanedioic acid.[1][2] It is an organic compound with a 12-carbon linear chain capped by

ester functional groups at both ends.[1] This bifunctional molecule serves as a versatile building

block in organic synthesis and materials science. Its primary applications include use as a

plasticizer to enhance the flexibility and durability of polymers and as a monomer in the

production of polyesters.[1][3] The compound is characterized as a colorless to pale yellow

liquid with low volatility and toxicity.[1]

Chemical Structure and Identification
The structure of diethyl dodecanedioate consists of a central decamethylene chain flanked by

two ethyl ester groups.

OO C

OO CH2

CH3 CH2

CH2 CH2 CH2 CH2 CH2 CH2 CH2 CH2 CH2 CH2 C CH3

Click to download full resolution via product page

Figure 1: Chemical Structure of Diethyl Dodecanedioate
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Physicochemical Properties
The key chemical and physical properties of diethyl dodecanedioate are summarized below.

This data is essential for its handling, application, and analysis.

Property Value Reference(s)

CAS Number 10471-28-0 [4][5]

Molecular Formula C₁₆H₃₀O₄ [4][5]

Molecular Weight 286.41 g/mol [2][4][5]

Appearance

White or Colorless to Light

yellow powder, lump, or clear

liquid

[1][2][3]

Melting Point 15 °C [2]

Boiling Point 192-193 °C at 14 mm Hg [2]

Density 0.951 g/mL at 25 °C [2]

Refractive Index (n²⁰/D) 1.44 [2]

Solubility

Soluble in organic solvents like

chloroform and methanol;

limited solubility in water.

[1][2]

Flash Point >230 °F (>110 °C) [2]
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Experimental Protocols
Synthesis via Fischer-Speier Esterification
Diethyl dodecanedioate is commonly synthesized via the Fischer-Speier esterification of

dodecanedioic acid with ethanol, using a strong acid catalyst.[6][7] This reversible reaction is
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driven towards the product by using an excess of the alcohol and/or by removing water as it is

formed.[6][8]

Materials:

Dodecanedioic acid (1.0 eq)

Absolute ethanol (10-20 eq)

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) (0.1 eq)

Diethyl ether

5% aqueous sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser (a Dean-Stark trap is recommended for water removal), combine dodecanedioic

acid and absolute ethanol.[6][8]

Catalyst Addition: While stirring, carefully add the acid catalyst to the mixture.[6]

Reflux: Heat the reaction mixture to a gentle reflux (approximately 78°C for ethanol) and

maintain for 4-8 hours.[6][7] Monitor the reaction's progress by Thin Layer Chromatography

(TLC) until the starting carboxylic acid is consumed.[8]

Work-up:

Cool the mixture to room temperature and dilute with diethyl ether.[8]

Transfer the mixture to a separatory funnel and wash sequentially with two portions of 5%

aqueous sodium bicarbonate solution to neutralize the catalyst and remove unreacted

acid.[6][7]
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Wash with one portion of deionized water, followed by one portion of brine to facilitate

phase separation.[6][8]

Drying and Concentration: Dry the separated organic layer over anhydrous magnesium

sulfate or sodium sulfate.[6][7] Filter off the drying agent and concentrate the filtrate using a

rotary evaporator to yield the crude diethyl dodecanedioate.[6]

Purification
The crude product is typically purified by vacuum distillation to obtain high-purity diethyl
dodecanedioate.[6] For removal of colored byproducts or other impurities, column

chromatography on silica gel may be employed.[7]

Purity Validation
Gas Chromatography (GC): The purity of the final product can be confirmed by GC, with a

typical purity specification of >97.0%.[3][7]

Nuclear Magnetic Resonance (NMR): ¹H NMR spectroscopy is used to confirm the chemical

structure.[7] The spectrum should show characteristic signals, such as a triplet for the

methylene protons adjacent to the ester oxygen (δ ~4.12 ppm), and importantly, the absence

of the broad carboxylic acid proton signal (δ 12–13 ppm).[7][9]
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Figure 2: Synthesis and Purification Workflow for Diethyl Dodecanedioate
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Safety and Handling
According to available safety data sheets, diethyl dodecanedioate is not classified as a

hazardous substance or mixture.[10] However, standard laboratory safety precautions should

always be observed.

Personal Protective Equipment: Wear protective gloves, eye protection, and a lab coat.[10]

Handling: Avoid contact with skin, eyes, and clothing. Ensure adequate ventilation and

prevent the generation of vapor or mist. Wash hands thoroughly after handling.[10]

First Aid:

Skin Contact: Rinse skin with water.[10]

Eye Contact: Rinse with plenty of water.[10]

Ingestion: Rinse mouth and seek medical advice.[10]

Storage: Store in a cool, well-ventilated place. Some suppliers recommend refrigerated

storage (0-10°C).[3]

This compound is not considered to be persistent, bioaccumulative, or toxic (PBT).[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 10471-28-0: Dodecanedioic acid, 1,12-diethyl ester [cymitquimica.com]

2. DODECANEDIOIC ACID DIETHYL ESTER | 10471-28-0 [chemicalbook.com]

3. Diethyl Dodecanedioate | 10471-28-0 | TCI AMERICA [tcichemicals.com]

4. scbt.com [scbt.com]

5. scbt.com [scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b016437?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/D2486_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2486_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2486_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2486_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2486_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2486_EU_6N.pdf
https://www.tcichemicals.com/US/en/p/D2486
https://www.tcichemicals.com/BE/en/sds/D2486_EU_6N.pdf
https://www.benchchem.com/product/b016437?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/10471-28-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8120687.htm
https://www.tcichemicals.com/US/en/p/D2486
https://www.scbt.com/p/diethyl-dodecanedioate-10471-28-0
https://www.scbt.com/de/p/diethyl-dodecanedioate-10471-28-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. benchchem.com [benchchem.com]

7. Diethyl dodecanedioate | 10471-28-0 | Benchchem [benchchem.com]

8. benchchem.com [benchchem.com]

9. DODECANEDIOIC ACID DIETHYL ESTER(10471-28-0) 1H NMR spectrum
[chemicalbook.com]

10. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Diethyl dodecanedioate chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016437#diethyl-dodecanedioate-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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